

Application Notes and Protocols for In Vitro Kinase Inhibitor Screening

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-Iodo-4-nitro-1H-indazole

CAS No.: 885521-22-2

Cat. No.: B1326383

[Get Quote](#)

Introduction


Protein kinases are a vast and crucial family of enzymes that orchestrate a multitude of cellular processes by catalyzing the phosphorylation of specific substrates.[1][2] This transfer of a phosphate group from ATP acts as a molecular switch, regulating everything from cell cycle progression and metabolism to signal transduction and apoptosis.[3][4][5] Given their central role, it is unsurprising that dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, but also inflammatory and neurodegenerative disorders.[2][6][7][8] This has positioned kinases as one of the most important classes of "druggable" targets in modern medicine.[9][10]

The discovery of potent and selective kinase inhibitors is a cornerstone of drug development. The journey from a compound library to a clinical candidate begins with robust and reliable screening methodologies. In vitro biochemical assays form the foundation of this process, providing the first critical assessment of a compound's ability to modulate the activity of a purified kinase enzyme.[9]

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the principles, methodologies, and best practices for conducting in vitro kinase inhibitor screening. We will move beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to design, execute, and validate your screening assays with confidence and scientific rigor.

Section 1: Foundational Principles of Kinase Assays

At its core, a kinase-catalyzed reaction is a phosphotransfer event. Understanding this fundamental reaction is key to appreciating the various methods developed to measure it.



[Click to download full resolution via product page](#)


Caption: The fundamental kinase reaction.

All in vitro kinase assays are designed to quantify one or more components of this reaction. The choice of assay technology depends on which component is measured. A robust screening assay should be sensitive, reproducible, cost-effective, and amenable to high-throughput screening (HTS) formats.^{[11][12]}

Understanding Inhibitor Mechanisms of Action (MoA)

Kinase inhibitors are broadly classified by their binding site and mechanism, which has profound implications for assay design and data interpretation.

- **ATP-Competitive Inhibitors (Type I & II):** These small molecules bind within the highly conserved ATP-binding pocket of the kinase, directly competing with endogenous ATP.^[13]^[14] Due to the high conservation of this site across the kinome, achieving selectivity can be a challenge.^[6] Assays designed to find these inhibitors must carefully consider the ATP concentration used, as high ATP levels can mask the effect of a competitive inhibitor.^[15]
- **Allosteric Inhibitors (Type III & IV):** These inhibitors bind to a site on the kinase distinct from the ATP pocket.^[14]^[16] This binding event induces a conformational change that inactivates the enzyme, often by preventing it from adopting its active state.^[4]^[14] Because they do not compete with ATP, their potency is less affected by ATP concentration, and they often exhibit greater selectivity.^[14]^[17]



[Click to download full resolution via product page](#)

Caption: Mechanisms of kinase inhibition.

Section 2: A Survey of In Vitro Kinase Assay Formats


A multitude of assay technologies are available, each with unique principles, advantages, and limitations.[18] They can be broadly categorized by the reaction component they are designed to detect.

ADP Detection Assays: The Universal Approach

Since ADP is a universal product of every kinase reaction, assays that measure its production can be applied to virtually any kinase, including protein, lipid, and sugar kinases.[19][20] This universality eliminates the need for substrate-specific antibodies, making them highly versatile.

Technology Spotlight: ADP-Glo™ (Luminescence) The ADP-Glo™ assay is a highly sensitive, luminescence-based system that quantifies the amount of ADP produced.[20][21] It is performed in two steps to ensure specificity and reduce background signal.[21][22]

- **Kinase Reaction & ATP Depletion:** After the kinase reaction, an "ADP-Glo™ Reagent" is added. This terminates the kinase reaction and, crucially, depletes all remaining unconsumed ATP.[1]
- **ADP Conversion & Signal Generation:** A "Kinase Detection Reagent" is then added, which contains an enzyme that converts the ADP produced into ATP. This newly synthesized ATP becomes the substrate for a luciferase enzyme, generating a light signal that is directly proportional to the initial ADP concentration.[1][19]



[Click to download full resolution via product page](#)

Caption: Workflow of the ADP-Glo™ luminescent assay.

Phospho-Substrate Detection Assays

These methods focus on quantifying the specific phosphorylated product. They often rely on phospho-specific antibodies, which provide high specificity but require custom reagents for each new substrate.

Technology Spotlight: Lanthascreen™ TR-FRET (Activity Assay) Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust technology that measures the proximity of two fluorophores: a donor (typically a Europium chelate) and an acceptor.[\[11\]](#)[\[23\]](#)

- **The Reaction:** A kinase phosphorylates a biotinylated peptide substrate.
- **Detection:** A terbium- or europium-labeled anti-phospho-specific antibody (donor) and a streptavidin-labeled acceptor fluorophore are added.
- **The Signal:** When the substrate is phosphorylated, the antibody binds. This brings the donor and acceptor into close proximity, allowing energy transfer to occur upon excitation of the donor. The resulting ratiometric signal (acceptor emission / donor emission) is proportional to the amount of phosphorylated product.[\[24\]](#) The time-resolved nature of the measurement minimizes interference from compound autofluorescence.[\[23\]](#)

Inhibitor Binding Assays

Unlike activity assays, binding assays measure the direct interaction of a compound with the kinase, independent of enzymatic turnover.[\[3\]](#) This is particularly useful for characterizing inhibitors, determining binding kinetics, and screening for non-ATP competitive compounds.[\[17\]](#)

Technology Spotlight: Lanthascreen™ Eu Kinase Binding Assay This assay format is based on competition.[\[25\]](#)

- **The System:** A kinase (often tagged, e.g., with GST) is incubated with a europium-labeled anti-tag antibody (donor) and a fluorescently-labeled, ATP-competitive inhibitor known as a "tracer" (acceptor).
- **The "On" State:** When the tracer binds to the kinase's ATP site, the donor and acceptor are brought close together, resulting in a high FRET signal.
- **The "Off" State (Inhibition):** A test compound that also binds to the ATP site will displace the tracer, separating the donor and acceptor and causing a loss of FRET.[\[17\]](#)[\[25\]](#)[\[26\]](#) This

format can also detect allosteric inhibitors that cause a conformational change in the ATP site, preventing the tracer from binding.[\[17\]](#)

Protease-Coupled FRET Assays

This clever approach uses proteolysis as an endpoint to measure kinase activity.


Technology Spotlight: Z'-LYTE™ The Z'-LYTE™ assay uses a FRET peptide substrate with a donor (Coumarin) and acceptor (Fluorescein) at opposite ends.[\[27\]](#)

- Kinase Reaction: If the kinase is active, it phosphorylates the peptide.
- Development Reaction: A specific protease is added that can only cleave the non-phosphorylated version of the peptide.
- Signal Interpretation:
 - No Kinase Activity (Inhibited): The peptide remains unphosphorylated, is cleaved by the protease, separating the FRET pair and resulting in a high donor signal (high emission ratio).[\[28\]](#)[\[29\]](#)
 - Kinase Activity (Not Inhibited): The peptide is phosphorylated, protecting it from cleavage. The FRET pair remains intact, resulting in a high acceptor signal (low emission ratio).[\[28\]](#)[\[29\]](#)

Assay Technology	Principle	Signal Detected	Key Advantages	Key Considerations
ADP-Glo™	Enzymatic conversion of product (ADP) to ATP, driving a luciferase reaction.	Luminescence	Universal for any ADP-producing enzyme; high sensitivity and dynamic range. [19] [20]	Susceptible to inhibitors of the coupling enzymes (luciferase). [12] [30] Two-step addition.
LanthaScreen™ TR-FRET (Activity)	Antibody-based detection of phosphorylated substrate brings FRET pairs together.	Time-Resolved FRET	Homogeneous "mix-and-read" format; ratiometric signal reduces interference. [24]	Requires a specific phospho-antibody and labeled substrate for each target.
LanthaScreen™ Eu Binding	Competition between a test compound and a fluorescent tracer for the kinase active site.	Time-Resolved FRET	Measures direct binding; independent of enzyme activity; can detect allosteric inhibitors. [17]	Tracer may not be available for all kinases; signal is indirect.
Z'-LYTE™	Phosphorylation protects a FRET peptide from proteolytic cleavage.	FRET (ratiometric)	Robust signal window; flexible ATP concentrations. [27]	Requires screening against the coupling protease; limited number of generic substrates. [5]

Section 3: Assay Development and Validation

A screening assay is only as good as its validation. The goal is to create a self-validating system by optimizing conditions and establishing rigorous performance metrics.[12]



[Click to download full resolution via product page](#)

Caption: A robust workflow for assay development.

Critical Optimization Parameters

- **Enzyme & Substrate Concentration:** Titrate the kinase to determine the concentration that yields a robust signal without being wasteful (often the EC₅₀ or EC₈₀ concentration).[24] Substrate concentration should ideally be at or below its Michaelis-Menten constant (K_m) to ensure sensitivity to inhibitors.
- **ATP Concentration:** This is a critical parameter. For screening ATP-competitive inhibitors, using an ATP concentration equal to the apparent K_m of the kinase is standard practice.[31] This provides a balanced condition to identify inhibitors of varying potencies. Screening at very high ATP concentrations (e.g., 1 mM) can be used as a counter-screen to specifically eliminate ATP-competitive compounds and find allosteric inhibitors.[13]
- **Reaction Time:** The assay must be performed in the linear range of the reaction, where product formation is proportional to time and enzyme concentration. This is determined by running a time-course experiment. Typically, reactions are stopped when less than 10-20% of the substrate has been consumed.

Key Performance Metrics

- **Signal-to-Background (S/B):** The ratio of the signal from the uninhibited reaction (max signal) to the signal from a no-enzyme control (background). A higher S/B is generally better.
- **Z'-Factor:** The Z'-factor is the gold standard for quantifying the suitability of an assay for HTS.[12][32] It measures the statistical separation between the positive (min signal, e.g., fully inhibited) and negative (max signal, e.g., uninhibited) controls.

$$\text{Formula: } Z' = 1 - (3 * (\text{SD}_{\text{max}} + \text{SD}_{\text{min}})) / |\text{Mean}_{\text{max}} - \text{Mean}_{\text{min}}|$$

An assay with a Z'-factor > 0.5 is considered robust and reliable for high-throughput screening.[33]

Section 4: Detailed Experimental Protocols

The following are generalized protocols for two common assay formats. Specific concentrations and incubation times must be optimized for each kinase-substrate system as described in Section 3.

Protocol 1: ADP-Glo™ Luminescence-Based Kinase Assay

This protocol is adapted from the Promega ADP-Glo™ Kinase Assay Technical Manual.[\[21\]](#)[\[22\]](#)
It is designed for a 384-well plate format.

A. Materials

- ADP-Glo™ Kinase Assay Kit (Reagents, ATP, ADP)
- Kinase of interest
- Kinase-specific substrate
- Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)
- Test compounds serially diluted in 100% DMSO
- White, opaque 384-well assay plates
- Multichannel pipettes or automated liquid handler
- Plate-reading luminometer

B. Procedure

- Compound Plating: Prepare a serial dilution of test compounds. Add 1 µL of diluted compound or DMSO (vehicle control) to the appropriate wells of the assay plate.
- Kinase Reaction Setup (Total Volume: 5 µL): a. Prepare a 2.5 µL 2X Kinase/Substrate solution in kinase reaction buffer. b. Add 2.5 µL of the 2X Kinase/Substrate solution to each well. c. Prepare a 2.5 µL 2X ATP solution in kinase reaction buffer at the desired concentration (e.g., 2x K_m). d. Start the reaction by adding 2.5 µL of the 2X ATP solution to all wells. Mix gently. e. Incubate for the predetermined linear reaction time (e.g., 60 minutes) at room temperature.

- ATP Depletion (Volume: 10 µL): a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction. b. Mix and incubate for 40 minutes at room temperature.
- ADP Detection (Volume: 20 µL): a. Add 10 µL of Kinase Detection Reagent to each well. b. Mix and incubate for 30-60 minutes at room temperature to allow the luminescent signal to develop and stabilize.
- Data Acquisition: Measure luminescence using a plate-reading luminometer with an integration time of 0.25-1 second per well.

C. Data Analysis

- Calculate Percent Inhibition for each compound concentration: $\% \text{ Inhibition} = 100 * (1 - (\text{Lumi_compound} - \text{Lumi_min}) / (\text{Lumi_max} - \text{Lumi_min}))$
 - Lumi_max = Signal from DMSO/vehicle control (0% inhibition)
 - Lumi_min = Signal from a potent, known inhibitor (100% inhibition)
- Plot % Inhibition vs. log[Inhibitor Concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: LanthaScreen™ Eu Kinase Binding Assay

This protocol is a generalized procedure adapted from Thermo Fisher Scientific LanthaScreen™ Eu Kinase Binding Assay protocols.^{[25][26][33]} It is designed for a 384-well plate format.

A. Materials

- Tagged kinase of interest (e.g., GST-tagged)
- LanthaScreen™ Eu-labeled Anti-Tag Antibody (e.g., Anti-GST)
- LanthaScreen™ Kinase Tracer (specific for the kinase family)
- Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

- Test compounds serially diluted in 100% DMSO
- White or black, low-volume 384-well assay plates
- TR-FRET compatible plate reader

B. Procedure (Total Volume: 16 μ L)

- Compound Plating: Add 4 μ L of 4X test compound (diluted from DMSO stock into Kinase Buffer) or buffer alone (for controls) to the appropriate wells.
- Kinase/Antibody Addition: a. Prepare a 2X Kinase/Antibody solution in Kinase Buffer at the pre-optimized concentrations. b. Add 8 μ L of this solution to all wells.
- Tracer Addition: a. Prepare a 4X Tracer solution in Kinase Buffer at its pre-optimized concentration (typically near its K_d). b. Add 4 μ L of the tracer solution to all wells to initiate the binding competition. c. Mix gently (e.g., on a plate shaker for 30 seconds).
- Incubation: Cover the plate and incubate for 60 minutes at room temperature, protected from light.
- Data Acquisition: Read the plate on a TR-FRET enabled reader. Set the excitation to ~340 nm and measure emission at ~620 nm (donor) and ~665 nm (acceptor). The instrument software will calculate the emission ratio (665/620).

C. Data Analysis

- Calculate Percent Inhibition based on the emission ratio: $\% \text{ Inhibition} = 100 * (1 - (\text{Ratio_compound} - \text{Ratio_min}) / (\text{Ratio_max} - \text{Ratio_min}))$
 - Ratio_max = Ratio from buffer-only control (no inhibitor, maximum FRET)
 - Ratio_min = Ratio from a saturating concentration of a known inhibitor (minimum FRET)
- Plot % Inhibition vs. log[Inhibitor Concentration] and fit the data to determine the IC_{50} value.

Conclusion

The selection and development of an in vitro kinase assay is a critical first step in the drug discovery cascade.[9] There is no single "best" assay; the optimal choice depends on the specific kinase, the goals of the screen (e.g., identifying ATP-competitive vs. allosteric inhibitors), and available resources.[5][18] Universal, ADP-based formats like ADP-Glo™ offer tremendous flexibility, while more targeted approaches like TR-FRET and Z'-LYTE™ provide highly robust and specific readouts. Binding assays offer an orthogonal method that is invaluable for confirming hits and exploring different mechanisms of action.

By following a systematic approach to assay development—focusing on careful optimization of reagents, establishing linear reaction conditions, and validating performance with rigorous statistical metrics like the Z'-factor—researchers can build a self-validating system. This ensures the generation of high-quality, reproducible data, providing a solid foundation for identifying and characterizing the next generation of kinase-targeted therapeutics.

References

- Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). ADP-Glo™ Assay Formats and Step-By-Step Protocol. Retrieved from [\[Link\]](#)
- Semantic Scholar. (n.d.). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Retrieved from [\[Link\]](#)
- Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC - PubMed Central. Retrieved from [\[Link\]](#)
- BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? Retrieved from [\[Link\]](#)
- Auld, D. S., et al. (2015). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. NIH. Retrieved from [\[Link\]](#)
- Fisher Scientific. (n.d.). LanthaScreen™ Eu Kinase Binding Assay for MAP2K4. Retrieved from [\[Link\]](#)

- BMG LABTECH. (2020). Kinase assays. Retrieved from [[Link](#)]
- Leveridge, M. V., et al. (2012). Assay Development for Protein Kinase Enzymes. NCBI - NIH. Retrieved from [[Link](#)]
- Royal Society of Chemistry. (2018). The Screening and Design of Allosteric Kinase Inhibitors. Retrieved from [[Link](#)]
- Wang, Q., et al. (2023). An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. NIH. Retrieved from [[Link](#)]
- BioAssay Systems. (n.d.). Kinase Inhibitor Screening Services. Retrieved from [[Link](#)]
- Al-Jubair, K., et al. (2025). Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications. PMC. Retrieved from [[Link](#)]
- ResearchGate. (2002). Fluorescence detection techniques for protein kinase assay. Retrieved from [[Link](#)]
- ResearchGate. (2011). Comparison of AKT1 allosteric and ATP competitive inhibitor binding sites. Retrieved from [[Link](#)]
- ResearchGate. (2007). Current In Vitro Kinase Assay Technologies: The Quest for a Universal Format. Retrieved from [[Link](#)]
- Brylinski, M., et al. (2013). Virtual Target Screening: Validation Using Kinase Inhibitors. PMC - NIH. Retrieved from [[Link](#)]
- Papa, F., et al. (2020). Inhibitors in AKTion: ATP-competitive vs allosteric. PMC - PubMed Central. Retrieved from [[Link](#)]
- Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [[Link](#)]
- Ansieau, S., et al. (2020). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers. Retrieved from [[Link](#)]
- Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Retrieved from [[Link](#)]

- Rodems, S., et al. (2012). Assay Development for Protein Kinase Enzymes. NCBI - NIH. Retrieved from [[Link](#)]
- ResearchGate. (2022). Utilization of kinase inhibitors as novel therapeutic drug targets: A review. Retrieved from [[Link](#)]
- Edwards, M., et al. (2021). How many kinases are druggable? A review of our current understanding. PMC. Retrieved from [[Link](#)]
- Wu, G., et al. (2008). The challenge of selecting protein kinase assays for lead discovery optimization. PMC - NIH. Retrieved from [[Link](#)]
- Vieth, M., et al. (2007). A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. PNAS. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. bmglabtech.com [bmglabtech.com]
- 2. Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/34844441/)]
- 3. bellbrooklabs.com [bellbrooklabs.com]
- 4. Inhibitors in AKTion: ATP-competitive vs allosteric - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/34844441/)]
- 5. The challenge of selecting protein kinase assays for lead discovery optimization - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/34844441/)]
- 6. An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/34844441/)]
- 7. researchgate.net [researchgate.net]
- 8. How many kinases are druggable? A review of our current understanding - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/34844441/)]

- [9. reactionbiology.com \[reactionbiology.com\]](#)
- [10. reactionbiology.com \[reactionbiology.com\]](#)
- [11. Biochemical assays for kinase activity detection - Celtarys \[celtarys.com\]](#)
- [12. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [13. books.rsc.org \[books.rsc.org\]](#)
- [14. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [15. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- [17. assets.fishersci.com \[assets.fishersci.com\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- [19. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. ADP-Glo™ Kinase Assay Protocol \[worldwide.promega.com\]](#)
- [22. promega.com \[promega.com\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - SG \[thermofisher.com\]](#)
- [25. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [26. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [27. assets.fishersci.com \[assets.fishersci.com\]](#)
- [28. Z'-LYTE Kinase Assay Kits | Thermo Fisher Scientific - TW \[thermofisher.com\]](#)
- [29. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [30. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [31. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [32. bioassaysys.com \[bioassaysys.com\]](#)
- [33. assets.fishersci.com \[assets.fishersci.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Kinase Inhibitor Screening]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b1326383/docs#application-notes-and-protocols-for-in-vitro-kinase-inhibitor-screening\]](https://www.benchchem.com/product/b1326383/docs#application-notes-and-protocols-for-in-vitro-kinase-inhibitor-screening)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)